Cas no 29883-15-6 (Amygdalin)

Amygdalin(Amygdalin),Also known as vitaminB17,Is made up of two moleculesglucoseAnd a molecule of amygdaline,The molecular formula isC20H27NO11.Amygdalin substances are non-toxic in themselves,But when they were β-Glucosidase metabolismdecompositionafter,Will produceToxicHydrocyanic acid.Experiments show that,The chemical properties of amygdalin are not active,Little impact on healthy tissues,Only invasion and destruction of cancer cells.The active ingredient of amygdalin is a naturally occurring cyanide,Are human metabolites,Can only play a role in cancer cells.In healthy liver\kidney\In spleen and leukocytes,Existingb-GlucosidaseAfter acting on amygdalin, cyanide andBenzaldehyde,Synergistic toxicity enhancement of the two.Highly toxic.Some people think it can control and prevent cancer.

Amygdalin structure

Product Name:Amygdalin

CAS No:29883-15-6

Molecular Formula:C₂₀H₂₇NO₁₁

Molecular Weight:457.4285

MDL:MFCD00006598

CID:53540

PubChem ID:24891046

Amygdalin Properties

Names and Identifiers

- D(-)-Amygdalin hydrate
- 6-O-BETA-D-GLUCOSIDO-BETA-D-GLUCOSIDE
- AMYGDALIN
- BENZENEACETONITRILE-[(6-O-BETA-D-GLUCOPYRANOSYL-BETA-D-GLUCOPYRANOSYL)OXY]-, (R)-
- D(-)-AMYGDALIN
- D-AMYGDALIN
- D-MANDELONITRILE 6-O-BETA-D-GLUCOSIDO-BETA-D-GLUCOSIDE
- D-MANDELONITRILE 6-O-BETA-D-GLUCOSIDO-BETA-D-GLUCOSIDE D-MANDELONITRILE BETA-GENTIOBIOSIDE
- D-MANDELONITRILE-BETA-D-GLUCOSIDO-6-BETA-D-GLUCOSIDE
- D-MANDELONITRILE-BETA-GENTIOBIOSIDE
- GLUCOPRUNASIN
- LAETRILE
- MANDELONITRILE GENTIOBIOSIDE
- (r)-alpha-((6-o-beta-d-glucopyranosyl-beta-d-glucopyranosyl)oxy)benzeneaceto
- (r)-alpha-((6-o-beta-d-glucopyranosyl-beta-d-glucopyranosyl)oxy)benzeneacetonit
- (r)-oxy)
- (r)-y)
- amygdaloside
- benzeneacetonitrile,alpha-((6-o-beta-d-glucopyranosyl-beta-d-glucopyranosyl)
- benzeneacetonitrile,alpha-((6-o-beta-d-glucopyranosyl-beta-d-glucopyranosyl)ox
- AMYGDALIN(P)
- D-AMYGLADIN
- D-Mandelonitrile 6-O-β-D-glucosido-β-D-glucoside
- D-Mandelonitrile-β-gentiobioside
- Mygdalin
- Nitrilosides
- rile
- vitamin b17
- D-(-)-Amygdalin
- (R)-Amygdalin
- (R)-Amygdaloside
- (R)-Laenitrile
- (2R)-2-Phenyl-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-y
- [ "Amygdaloside", " Glucoprunasin" ]
- D(-)-Mandelonitrile-beta-D-gentiobioside
- 214UUQ9N0H
- R-Amygdalin
- Mandelonitrile-beta-gentiobioside
- (2R)-[(6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy](phenyl)acetonitrile
- (R)-2-phenyl-2-(((2R,3R,4S,5S,6R)-3,4,5-
- Semen Armeniacae Amarum P.E
- Amygdalin
- CCG-269308
- A820093
- Mandelonitrile beta Gentiobioside
- (-)-D-mandelonitrile beta-D-gentiobioside
- HSDB 3559
- D-(-)-mandelonitrile-beta-D-gentiobioside
- 29883-15-6
- AMYGDALIN [HSDB]
- Benzeneacetonitrile, alpha-((6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)-, (R)-
- AMYGDALIN [WHO-DD]
- DTXSID00897159
- UNII-214UUQ9N0H
- NSC251222
- AMYGDALIN [MI]
- MLS002473175
- AC-27315
- (2R)-((6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)(phenyl)acetonitrile
- bmse000139
- EINECS 249-925-3
- Amygdalin (Vitamin B17)
- CHEBI:17019
- NSC 15780
- s2260
- 5-17-08-00118 (Beilstein Handbook Reference)
- SMR001397267
- D-Amygdalin
- NSC-15780
- HMS2205O07
- Benzeneacetonitrile,a-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-, (aR)-
- (2R)-2-phenyl-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxyacetonitrile
- (R)-alpha-((6-O-beta-D-Glucopyranosyl-beta-D-glucopyranosyl)oxy)benzeneacetonitrile
- HY-N0190
- XUCIJNAGGSZNQT-JHSLDZJXSA-N
- NS00015336
- AMY33421
- CS-6162
- (R)-2-phenyl-2-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)acetonitrile
- (2R)-((6-O-.BETA.-D-GLUCOPYRANOSYL-.BETA.-D-GLUCOPYRANOSYL)OXY)(PHENYL)ACETONITRILE
- BRN 0066856
- CHEMBL461727
- DTXCID701326581
- AKOS016034288
- SMP1_000103
- SCHEMBL131406
- D-Mandelonitrile-beta-D-glucosido-6-beta-D-glucoside
- (R)-ALPHA-((6-O-BETA-D-GLUCOPYRANOSYL-BETA-D-GLUCOPYRANOSYL)OXY)BENZENEACETONITR ILE
- C08325
- Q410215
- DS-7377
- (R)-alpha-((6-O-beta-D-glucopyranosyl-beta-D- glucopyranosyl)oxy)benzeneacetonitrile
- Benzeneacetonitrile, (R)-
- CHEMBL2007233
- NSC15780
- Mandelonitrile-.beta.-gentiobioside
- NCI60_001147
- D(-)-Mandelonitrile-.beta.-D-gentiobioside
- BCP28269
- Benzeneacetonitrile, .alpha.-[(6-O-.beta.-D-glucopyranosyl-.beta.-D-glucopyranosyl)oxy]-, (R)-
- Mandelonitrile ?-gentiobioside
- Benzeneacetonitrile, .alpha.-((6-O-.beta.-D-glucopyranosyl-.beta.-D-glucopyranosyl)oxy)-, (R)-
- Peach Kernel Extract
- BRD-K03504028-001-07-6
- +Expand
- MDL： MFCD00006598
- InChIKey： XUCIJNAGGSZNQT-JHSLDZJXSA-N
- Inchi： 1S/C20H27NO11/c21-6-10(9-4-2-1-3-5-9)30-20-18(28)16(26)14(24)12(32-20)8-29-19-17(27)15(25)13(23)11(7-22)31-19/h1-5,10-20,22-28H,7-8H2/t10-,11+,12+,13+,14+,15-,16-,17+,18+,19+,20+/m0/s1
- SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H])O[H])O[H])O[C@@]([H])(C#N)C1C([H])=C([H])C([H])=C([H])C=1[H]
- BRN： 0066856

Computed Properties

Exact Mass: 457.15800
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 12
Rotatable Bond Count: 7
Monoisotopic Mass: 457.158411
Topological Polar Surface Area: 202
Heavy Atom Count: 32
Formal charge: 0
Complexity: 638
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Functional 3D Acceptor Count: 12
Functional 3D ring Count: 3
Rotatable Bond Count: 9.4
isomeric RMSD: 1.2
CID conformational isomer Count: 189
XLogP3: -2.7
Functional 3D Donor Count: 7
Surface Charge: 0
Topological Polar Surface Area: 202
Molecular Weight: 457.4

Experimental Properties

LogP: -3.10802
PSA: 202.32000
Merck: 14,597
Refractive Index: -40 ° (C=2, H2O)
Water Partition Coefficient: 83G/L(25ºC)
Boiling Point: 563.27°C (rough estimate)
Melting Point: 223-226ºC
Flash Point: 403.3°C
Solubility: H2O: 0.1 g/mL hot, clear to very faintly turbid, colorless
Color/Form: Powder
Solubility: water
Specific Rotation: -38.5º(C=4,H2O)
Optical Activity: [α]20/D −39±2°, c = 2% in H2O
Density: 1.4474 (rough estimate)

Amygdalin Security Information

Symbol: GHS07
RTECS：OO8450000
WGK Germany：3
Safety Term：6.1(b)
Safety Instruction： S26; S36/37/39; S45
Packing Group：III
Packing Group：III
Risk Phrases：R22
Hazard Level：6.1(b)
Dangerous goods sign： Xn
Hazardous Material transportation number：2811
Hazard Statement： H302
Warning Statement： P264-P270-P301+P312+P330-P501
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
PackingGroup：III
Risk Phrases： 22
Signal Word：Warning
HazardClass：6.1(b)
FLUKA BRAND F CODES：10-21

Amygdalin Customs Data

HS CODE：customs code:29389090

Amygdalin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I602-250mg	Benzeneacetonitrile,a-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-, (aR)-	29883-15-6	95%	250mg	$7.00	2024-05-06
A2B Chem LLC	AI46786-250mg	Amygdalin	29883-15-6	95%	250mg	$6.00	2024-04-20
abcr	AB348043-25 g	D-Amygdalin, 97%; .	29883-15-6	97%	25 g	€140.00	2023-07-19
Ambeed	A122268-250mg	(R)-2-Phenyl-2-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)acetonitrile	29883-15-6	95%	250mg	$8.0	2024-07-19
Chengdu Biopurify Phytochemicals Ltd	BP0162-20mg	Amygdalin	29883-15-6	98%	20mg	$30	2023-09-20
City Chemical	A4933-1GM	Amygdalin	29883-15-6		1gm	$56.16	2023-09-19
eNovation Chemicals LLC	D511624-5g	Amygdalin	29883-15-6	97%	5g	$200	2022-10-16
FUJIFILM	017-23571-20mg	Amygdalin	29883-15-6		20mg	JPY 18000	2023-09-15
Key Organics Ltd	AS-14698-1MG	D(-)-Amygdalin	29883-15-6	>98%	1mg	£36.00	2023-09-08
LKT Labs	A5193-1 g	Amygdalin	29883-15-6	≥98%	1g	$57.20	2023-07-11